![molecular formula C16H13N3O2S B5319797 5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid](/img/structure/B5319797.png)
5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid is a chemical compound that has been studied extensively in scientific research. It is commonly referred to as DPTA, and it has been found to have a variety of potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of DPTA is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases such as cancer and Alzheimer's disease.
Biochemical and Physiological Effects:
DPTA has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
The advantages of using DPTA in lab experiments include its anti-inflammatory and anti-cancer properties, as well as its potential use as a diagnostic tool. However, there are also limitations to using DPTA in lab experiments, such as the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are many potential future directions for research on DPTA. Some possible areas of study include further exploration of its anti-inflammatory and anti-cancer properties, as well as its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, research could focus on the development of new diagnostic tools based on DPTA, as well as the potential side effects of using this compound in medical applications.
Conclusion:
In conclusion, 5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid is a chemical compound that has been extensively studied for its potential applications in the field of medicine. It has been found to have anti-inflammatory and anti-cancer properties, as well as potential applications in the treatment of Alzheimer's disease and Parkinson's disease. While there are still many unanswered questions about the mechanism of action and potential side effects of using DPTA, it is clear that this compound has the potential to be a valuable tool in the fight against disease.
Synthesis Methods
The synthesis method of DPTA involves a series of chemical reactions that result in the formation of the final product. The first step involves the reaction of 2,6-dimethylpyridine-3-carbaldehyde with thiophene-2-carboxylic acid to form an intermediate product. This intermediate product is then reacted with 4-chloro-2-(methylthio)pyrimidine to form the final product, 5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid.
Scientific Research Applications
DPTA has been studied extensively for its potential applications in the field of medicine. It has been found to have anti-inflammatory and anti-cancer properties, as well as potential applications in the treatment of Alzheimer's disease and Parkinson's disease. DPTA has also been studied for its potential use as a diagnostic tool in the detection of cancer and other diseases.
properties
IUPAC Name |
5-[4-(2,6-dimethylpyridin-3-yl)pyrimidin-2-yl]thiophene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2S/c1-9-3-4-11(10(2)18-9)12-7-8-17-15(19-12)13-5-6-14(22-13)16(20)21/h3-8H,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYNSWVOVIDOMKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)C2=NC(=NC=C2)C3=CC=C(S3)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.